N-[2-chloro-4-(methoxymethyl)-6-methylquinolin-7-yl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[2-chloro-4-(methoxymethyl)-6-methylquinolin-7-yl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C14H12ClF3N2O2/c1-7-3-9-8(6-22-2)4-12(15)19-11(9)5-10(7)20-13(21)14(16,17)18/h3-5H,6H2,1-2H3,(H,20,21)
• InChI Key: SCMHGHSEXZZVGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1NC(=O)C(F)(F)F)N=C(C=C2COC)Cl
• Molecular Formula: C14H12ClF3N2O2
• Molecular Weight: 332.70 g/mol

Description

N-[2-chloro-4-(methoxymethyl)-6-methylquinolin-7-yl]-2,2,2-trifluoroacetamide, also known as TFA-1, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of quinoline derivatives and has been found to possess a wide range of biological activities. In

Scientific Research Applications

Metabolic Pathways and Carcinogenicity Studies

• A study examined the metabolic pathways of various chloroacetamide herbicides, including compounds with structural similarities to N-[2-chloro-4-(methoxymethyl)-6-methylquinolin-7-yl]-2,2,2-trifluoroacetamide. It revealed complex metabolic activation pathways leading to DNA-reactive products, suggesting potential carcinogenicity in specific compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Antituberculosis Activity

• A paper discussed the synthesis and characterization of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(furan-2-yl-methyl)-2-morpholinoacetamide, showing potential relevance in antituberculosis research (Bai, Wang, Chen, Yuan, Xu, & Sun, 2011).

Anticancer Properties

• Research explored derivatives of 4-anilinoquinazolines, including 2-chloro-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine, for their apoptotic induction and anticancer potential. This work demonstrates the therapeutic relevance of structurally similar compounds (Sirisoma et al., 2009).

Tubulin-Polymerization Inhibition

• Another study focused on 4-(N-Cycloamino)phenylquinazolines, including derivatives of 2-chloro-4-(6-methoxy-3,4-dihydroquinolin-1(2H)-yl)quinazoline, as tubulin-polymerization inhibitors. This indicates the potential application in cancer treatment (Wang et al., 2014).

Photochemical Degradation Studies

• Research on the photodegradation of metolachlor, which contains a structure similar to the compound , provided insights into the environmental fate and degradation pathways of such chemicals (Mathew & Khan, 1996).

Phosphodiesterase Inhibition

• CHF6001, a phosphodiesterase 4 inhibitor with a chemical structure related to the compound, has been studied for its anti-inflammatory properties and potential application in pulmonary diseases (Villetti et al., 2015).

Molecular Structure and Chemosensor Applications

• A study on the structural aspects of quinolin-8-yloxy acetamides suggests potential applications as chemosensors, highlighting the versatility of such compounds in analytical chemistry (Karmakar, Sarma, & Baruah, 2007).